Cas no 1805047-28-2 (Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
• CAS No: 1805047-28-2
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4795546
• Update Time: 2025-09-21

Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,13H,5H2,1H3
• InChI Key： HEEPOJVBEFATQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)OC)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3